An In-depth Technical Guide to 2-Bromo-4,5-difluoroaniline: Properties, Structure, and Applications in Drug Discovery
An In-depth Technical Guide to 2-Bromo-4,5-difluoroaniline: Properties, Structure, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Bromo-4,5-difluoroaniline is a halogenated aromatic amine that has emerged as a valuable and versatile building block in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries. Its unique structural arrangement, featuring a bromine atom amenable to a wide range of cross-coupling reactions and two fluorine atoms that can favorably modulate the physicochemical properties of derivative compounds, makes it a highly sought-after intermediate in the design and synthesis of novel bioactive molecules. The strategic placement of these functional groups allows for the precise and controlled introduction of molecular complexity, enabling the exploration of new chemical space in drug discovery programs. This guide provides a comprehensive overview of the chemical and physical properties, structural features, synthesis, reactivity, and applications of 2-Bromo-4,5-difluoroaniline, with a particular focus on its role in the development of targeted therapies such as kinase inhibitors.
Physicochemical and Structural Properties
2-Bromo-4,5-difluoroaniline is a solid at room temperature, typically appearing as a white to off-white or pale yellow crystalline material.[1] Its fundamental properties are summarized in the table below.
| Property | Value | Source(s) |
| CAS Number | 64695-79-0 | [2][3] |
| Molecular Formula | C₆H₄BrF₂N | [2][3] |
| Molecular Weight | 208.01 g/mol | [2] |
| Melting Point | 47-50 °C | [1] |
| Boiling Point | 90-93 °C at 1 mmHg | [4] |
| Density | 1.788 g/cm³ | [1] |
| IUPAC Name | 2-bromo-4,5-difluoroaniline | [2] |
| SMILES | C1=C(C(=CC(=C1F)F)Br)N | [2] |
| InChIKey | BUTIDJREEDINSI-UHFFFAOYSA-N | [2] |
Caption: 2D structure of 2-Bromo-4,5-difluoroaniline.
Spectroscopic Characterization
Spectroscopic data is essential for the identification and quality control of 2-Bromo-4,5-difluoroaniline. While a comprehensive set of publicly available, peer-reviewed spectra for this specific isomer is limited, data for closely related isomers provide valuable insights into the expected spectral features.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: The proton NMR spectrum is expected to show two aromatic signals, each corresponding to the protons on the benzene ring. These signals will exhibit complex splitting patterns due to coupling with each other and with the adjacent fluorine atoms. A broad singlet corresponding to the amine (-NH₂) protons would also be anticipated, the chemical shift of which can be solvent-dependent.
-
¹³C NMR: The carbon NMR spectrum will display six distinct signals for the aromatic carbons, with their chemical shifts influenced by the attached substituents. The carbon atoms bonded to fluorine will show characteristic C-F coupling.
Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the primary amine (typically in the range of 3300-3500 cm⁻¹), C-N stretching, C-H stretching of the aromatic ring, and C-Br and C-F stretching vibrations at lower wavenumbers.
Mass Spectrometry (MS): Mass spectrometric analysis will show a molecular ion peak corresponding to the molecular weight of the compound (208.01 g/mol ). Due to the presence of bromine, a characteristic isotopic pattern with two peaks of nearly equal intensity (for ⁷⁹Br and ⁸¹Br) will be observed for the molecular ion and any bromine-containing fragments.
Synthesis of 2-Bromo-4,5-difluoroaniline
The synthesis of 2-Bromo-4,5-difluoroaniline can be achieved through a multi-step process, often starting from commercially available precursors. One common strategy involves the bromination of a difluoroaniline derivative. A detailed experimental protocol for a related compound, 2-bromo-5-fluoroaniline, is described in the patent literature, which can be adapted for the synthesis of the 4,5-difluoro isomer. The general approach involves the protection of the amine, followed by nitration, bromination, and reduction of the nitro group.
A more direct, albeit potentially lower-yielding, approach involves the direct bromination of 3,4-difluoroaniline. The strong activating and ortho,para-directing nature of the amino group makes the regioselective introduction of the bromine atom at the C2 position challenging, often leading to a mixture of isomers.
Illustrative Synthetic Pathway:
Caption: Key cross-coupling reactions of 2-Bromo-4,5-difluoroaniline.
Application in Kinase Inhibitor Synthesis
A significant application of 2-Bromo-4,5-difluoroaniline is in the synthesis of protein kinase inhibitors, a major class of targeted cancer therapeutics. [5][6][7]The fluorine atoms on the aniline ring can enhance the metabolic stability and binding affinity of the final drug molecule.
Experimental Protocol: Synthesis of a Pyrimidine Kinase Inhibitor Intermediate
The following protocol is adapted from the patent literature and illustrates the use of 2-Bromo-4,5-difluoroaniline in the synthesis of a key intermediate for Bruton's tyrosine kinase (BTK) inhibitors. [8] Step 1: Buchwald-Hartwig Amination
-
Reaction Setup: In a suitable reaction vessel, combine 2-Bromo-4,5-difluoroaniline (1.0 eq.), a pyrimidine-based coupling partner (e.g., a chloropyrimidine, 1.1 eq.), a palladium catalyst (e.g., Pd₂(dba)₃, 0.05 eq.), and a phosphine ligand (e.g., Xantphos, 0.1 eq.).
-
Solvent and Base: Add a suitable solvent (e.g., 1,4-dioxane) and a base (e.g., Cs₂CO₃, 2.0 eq.).
-
Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C until the reaction is complete, as monitored by TLC or LC-MS.
-
Work-up and Purification: After cooling to room temperature, the reaction mixture is typically diluted with an organic solvent, washed with water and brine, dried over a drying agent (e.g., Na₂SO₄), and concentrated under reduced pressure. The crude product is then purified by column chromatography to yield the desired N-aryl pyrimidine intermediate.
This intermediate can then be further functionalized to produce the final active pharmaceutical ingredient. The specific pyrimidine coupling partner and subsequent reaction steps will determine the final kinase inhibitor being synthesized.
Safety and Handling
2-Bromo-4,5-difluoroaniline is classified as an irritant. It is harmful if swallowed and can cause skin and serious eye irritation. It may also cause respiratory irritation. [2] GHS Hazard Statements:
-
H315: Causes skin irritation. [2]* H319: Causes serious eye irritation. [2]* H335: May cause respiratory irritation. [2] Precautionary Statements:
-
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
It is essential to handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Store in a cool, dry place away from incompatible materials.
Conclusion
2-Bromo-4,5-difluoroaniline is a strategically important building block for organic synthesis, particularly in the field of drug discovery. Its well-defined reactivity in palladium-catalyzed cross-coupling reactions, combined with the beneficial effects of its fluorine substituents, makes it an invaluable tool for the construction of complex, biologically active molecules. The ability to readily form C-C and C-N bonds through Suzuki-Miyaura and Buchwald-Hartwig reactions, respectively, allows for the efficient synthesis of diverse chemical libraries for screening and lead optimization. As the demand for novel therapeutics, especially targeted kinase inhibitors, continues to grow, the importance of versatile and functionalized intermediates like 2-Bromo-4,5-difluoroaniline in the synthetic chemist's toolbox is set to increase.
References
Click to expand
-
Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]
- Google Patents.
-
Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure. [Link]
-
Wikipedia. Buchwald–Hartwig amination. [Link]
-
NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]
-
New Journal of Chemistry. Supporting Information. [Link]
-
PubChem. 2-Bromo-4,5-difluoroaniline. [Link]
-
Oakwood Chemical. 2-Bromo-4, 5-difluoroaniline, min 98%, 100 grams. [Link]
-
Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]
-
PubChem. 2-Bromo-4,6-Difluoroaniline. [Link]
-
The Suzuki Reaction. The Suzuki Reaction. [Link]
-
National Institutes of Health. Difluoroalkylation of Anilines via Photoinduced Methods. [Link]
-
The Royal Society of Chemistry. Making Endo-Cyclizations Favorable Again: Conceptually New Synthetic Approach to Benzotriazoles via Azide Group Directed Lithiat. [Link]
-
Vanderbilt University. Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. [Link]
-
National Institute of Standards and Technology. 2-Bromo-4,6-difluoroaniline. [Link]
-
PubChem. 2-Bromo-3,4-difluoroaniline. [Link]
-
PubChem. Compounds and compositions as protein kinase inhibitors - Patent US-7589101-B2. [Link]
-
National Institutes of Health. Kinase inhibitor salts and compositions thereof - Patent US-11160805-B2. [Link]
-
Oakwood Chemical. 2-Bromo-4,5,6-trifluoroaniline. [Link]
-
ResearchGate. 1 H NMR spectrum and structure of 5-bromo-2,4-difluoroaniline (BDFA) in.... [Link]
-
SpectraBase. 2-Bromo-4,6-difluoroaniline - Optional[13C NMR] - Chemical Shifts. [Link]
-
National Institutes of Health. Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. [Link]
- Google Patents. WO2012170976A2 - Compositions and methods for the production of pyrimidine and pyridine compounds with btk inhibitory activity.
-
Kemix Pty Ltd. 2-Bromo-4,5-difluoroaniline. [Link]
-
PubChem. Substituted 2,4-dioxotetrahydropyrimidines as intermediates in the synthesis of bruton's tyrosine kinase inhibitors - Patent US-12441733-B2. [Link]
Sources
- 1. 2-Bromo-4,6-difluoroaniline(444-14-4) 1H NMR [m.chemicalbook.com]
- 2. 2-Bromo-4,5-difluoroaniline | C6H4BrF2N | CID 11206558 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. calpaclab.com [calpaclab.com]
- 4. fluorochem.co.uk [fluorochem.co.uk]
- 5. Compounds and compositions as protein kinase inhibitors - Patent US-7589101-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Kinase inhibitor salts and compositions thereof - Patent US-11160805-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Substituted 2,4-dioxotetrahydropyrimidines as intermediates in the synthesis of bruton's tyrosine kinase inhibitors - Patent US-12441733-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
